Cas no 1805288-46-3 (2-Cyano-4-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde)

• Product Name: 2-Cyano-4-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde
• CAS No: 1805288-46-3
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 4877276
• Update Time: 2025-10-31

2-Cyano-4-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde

• Inchi： 1S/C9H6F2N2O2/c1-15-8-6(2-12)13-3-5(4-14)7(8)9(10)11/h3-4,9H,1H3
• InChI Key： OQYFWLCACURMAS-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CN=C(C#N)C=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 1
• Topological Polar Surface Area: 63

Additional information on 2-Cyano-4-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde

Introduction to 2-Cyano-4-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde (CAS No. 1805288-46-3) and Its Applications in Modern Chemical Biology

2-Cyano-4-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde, identified by the CAS number 1805288-46-3, is a sophisticated organic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This heterocyclic aldehyde features a pyridine core substituted with a cyano group, a methoxy group, and a difluoromethyl moiety, making it a versatile scaffold for the development of novel bioactive molecules.

The structural configuration of this compound imparts unique electronic and steric properties, which are highly valuable in medicinal chemistry. The presence of the cyano group at the 2-position enhances its reactivity, allowing for further functionalization through nucleophilic addition or condensation reactions. Meanwhile, the difluoromethyl group at the 4-position introduces electron-withdrawing effects, influencing the compound's overall pharmacokinetic profile. The methoxy group at the 3-position provides additional versatility for derivatization, enabling the synthesis of a wide array of analogs with tailored biological activities.

In recent years, 2-Cyano-4-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde has been extensively explored in the context of drug discovery, particularly for its potential as an intermediate in the synthesis of kinase inhibitors and other therapeutic agents. The pyridine scaffold is a common motif in many biologically active compounds, and modifications to this core structure often lead to enhanced potency and selectivity.

One of the most compelling aspects of this compound is its utility in generating derivatives with targeted biological effects. For instance, researchers have leveraged its aldehyde functionality to develop inhibitors of enzymes such as Janus kinases (JAKs) and tyrosine kinases (Tyrosine Kinase Inhibitors, TKIs). These kinases play crucial roles in various signaling pathways associated with inflammation, cancer, and autoimmune diseases. By incorporating structural elements like the difluoromethyl group, which is known to improve metabolic stability and binding affinity, scientists have been able to design compounds with improved pharmacological properties.

Recent studies have highlighted the significance of fluorinated pyridines in medicinal chemistry. The introduction of fluorine atoms can modulate lipophilicity, metabolic stability, and binding interactions with biological targets. In particular, the difluoromethyl substituent has been shown to enhance binding affinity by increasing hydrophobic interactions and reducing conformational flexibility. This has made it a preferred choice for medicinal chemists seeking to optimize their lead compounds.

The methoxy group in 2-Cyano-4-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde also contributes to its synthetic utility. It serves as a handle for further derivatization through etherification or oxidation reactions, enabling the creation of diverse chemical libraries. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

Moreover, this compound has found applications in the synthesis of fluorescent probes used in biochemical assays. The aldehyde functionality allows for conjugation with various biomolecules via Schiff base formation or condensation reactions, facilitating the development of tools for studying protein-protein interactions and enzyme mechanisms. The unique electronic properties conferred by the pyridine ring and its substituents make it an ideal candidate for designing probes with specific spectral characteristics.

In academic research circles, 2-Cyano-4-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde has been employed as a building block in multi-component reactions (MCRs), which are powerful tools for constructing complex molecular architectures efficiently. Such reactions often generate heterocyclic compounds with promising biological activities. The ability to combine this compound with other reagents under mild conditions underscores its importance as a synthetic intermediate.

The pharmaceutical industry has also recognized the potential of this compound in developing next-generation therapeutics. Its structural features align well with current trends in drug design, where small molecules with optimized physicochemical properties are sought after. The combination of electronic diversity provided by nitrogen-containing heterocycles and fluorinated substituents makes 2-Cyano-4-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde an attractive starting point for medicinal chemists.

As computational methods continue to advance, virtual screening approaches have become increasingly prevalent in drug discovery pipelines. Compounds like 2-Cyano-4-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde are often used as query molecules in docking simulations to identify potential hits against biological targets. The presence of multiple functional groups allows for precise tuning of interactions within binding pockets, making it easier to predict biological activity.

The role of this compound extends beyond academic research; it is also being explored in industrial settings where efficiency and scalability are paramount. Pharmaceutical companies are increasingly investing in synthetic methodologies that enable rapid production of high-quality intermediates like 2-Cyano-4-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde. Advances in catalytic processes and green chemistry principles have made it possible to synthesize these complex molecules with greater ease and reduced environmental impact.

In conclusion, 2-Cyano-4-(difluoromethyl)-3-methoxypyridine-5-carboxaldehyde (CAS No. 1805288-46-3) represents a valuable asset in modern chemical biology and pharmaceutical research due to its versatile structure and broad applicability. Its role as a synthetic intermediate enables the development of novel bioactive molecules targeting various diseases. As research progresses，this compound will likely continue to play a pivotal role in shaping future therapeutic strategies。